Cas no 31404-85-0 (Benzaldehyde,3,6-dihydroxy-2,4-dimethyl-)

• Product name: Benzaldehyde,3,6-dihydroxy-2,4-dimethyl-
• CAS No: 31404-85-0
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 312342
• PubChem ID: 309256

Benzaldehyde,3,6-dihydroxy-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3,6-dihydroxy-2,4-dimethyl-
• 3,6-dihydroxy-2,4-dimethylbenzaldehyde
• 3,6-dihydroxy-2,4-dimethyl-benzaldehyde
• AC1L7ENU
• NSC211459
• NSC-211459
• 31404-85-0
• DTXSID80309245

• Inchi： InChI=1S/C9H10O3/c1-5-3-8(11)7(4-10)6(2)9(5)12/h3-4,11-12H,1-2H3
• InChI Key： IHFFJZXRIPFLFN-UHFFFAOYSA-N
• SMILES： O=CC1=C(O)C=C(C)C(O)=C1C

Computed Properties

• Exact Mass: 166.063
• Monoisotopic Mass: 166.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.273
• Boiling Point: 295.8°Cat760mmHg
• Flash Point: 146.9°C
• Refractive Index: 1.629
• PSA: 57.53
• LogP: 1.52710